Cas no 1249700-90-0 (1-azido-3-(2-methylpropyl)sulfanylpropane)

• Product Name: 1-azido-3-(2-methylpropyl)sulfanylpropane
• CAS No: 1249700-90-0
• MF: C₇H₁₅N₃S
• MW: 173.279099702835
• CID: 4581321
• PubChem ID: 61397120
• Update Time: 2025-07-19

1-azido-3-(2-methylpropyl)sulfanylpropane Chemical and Physical Properties

Names and Identifiers

• 1-azido-3-[(2-methylpropyl)sulfanyl]propane
• 1-azido-3-(2-methylpropyl)sulfanylpropane

• Inchi： 1S/C7H15N3S/c1-7(2)6-11-5-3-4-9-10-8/h7H,3-6H2,1-2H3
• InChI Key： JCASRBPJNPLSCL-UHFFFAOYSA-N
• SMILES： C(SCC(C)C)CCN=[N+]=[N-]

Additional information on 1-azido-3-(2-methylpropyl)sulfanylpropane

Introduction to 1-azido-3-(2-methylpropyl)sulfanylpropane (CAS No. 1249700-90-0)

1-azido-3-(2-methylpropyl)sulfanylpropane, identified by its Chemical Abstracts Service (CAS) number 1249700-90-0, is a specialized organic compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound belongs to a class of molecules characterized by the presence of both azido and sulfanyl functional groups, which make it a versatile intermediate in the synthesis of more complex chemical entities. The structural features of this compound, particularly its azido moiety and (2-methylpropyl)sulfanyl side chain, contribute to its unique reactivity and potential applications in various chemical transformations.

The (2-methylpropyl)sulfanyl group, also known as isobutylthio, introduces a branched alkyl chain that can influence the compound's solubility, stability, and interactions with other molecules. This structural component is particularly interesting in the context of drug design, where specific spatial arrangements and electronic properties of substituents can significantly impact biological activity. The presence of the azido group further enhances the compound's utility as a synthetic building block. Azido compounds are well-known for their ability to participate in various chemical reactions, including nucleophilic substitution, cycloadditions, and cross-coupling reactions, making them valuable tools in organic synthesis.

In recent years, there has been growing interest in the development of novel compounds with azido functionalities due to their broad applicability in pharmaceutical synthesis. The azido group can be selectively transformed into other functional groups such as amines or alcohols through well-established chemical protocols. This reactivity has made azido compounds indispensable in the preparation of pharmacologically active molecules. For instance, the conversion of an azido group into an amine via reduction is a common strategy used in medicinal chemistry to introduce amino functionalities into drug candidates.

The 1-azido-3-(2-methylpropyl)sulfanylpropane molecule represents an intriguing example of how structural modifications can tailor the properties of a compound for specific applications. The combination of the (2-methylpropyl)sulfanyl group and the azido functionality suggests potential utility in the synthesis of complex organic molecules, including those relevant to drug discovery and development. Researchers have explored similar compounds as intermediates in the synthesis of heterocyclic structures, which are prevalent in many bioactive natural products and synthetic drugs.

One notable area where this type of compound has shown promise is in the synthesis of bioactive peptides and peptidomimetics. The azido group can be used to introduce unnatural amino acids or modify existing peptide chains through strategies such as click chemistry. Click chemistry, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), has become a cornerstone technique in modern synthetic biology and drug development due to its high efficiency and selectivity. The incorporation of 1-azido-3-(2-methylpropyl)sulfanylpropane into peptide syntheses could facilitate the creation of novel peptidomimetics with enhanced stability or altered biological properties.

Another emerging application of compounds like 1-azido-3-(2-methylpropyl)sulfanylpropane is in materials science. The unique reactivity of azide groups has been leveraged to develop smart materials that can undergo reversible transformations under specific conditions. These materials have potential applications in areas such as drug delivery systems, where stimuli-responsive polymers can release therapeutic agents upon exposure to external triggers like light or pH changes. The (2-methylpropyl)sulfanyl moiety may contribute to the solubility and biocompatibility of such materials, making them suitable for biomedical applications.

The synthesis of 1-azido-3-(2-methylpropyl)sulfanylpropane itself presents an interesting challenge from a synthetic chemistry perspective. Given its structure, it likely requires multi-step synthetic routes involving careful protection-deprotection strategies to handle both the azido and (2-methylpropyl)sulfanyl functional groups without unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision. Techniques such as transition-metal-catalyzed cross-coupling reactions have streamlined many synthetic steps, reducing both reaction times and byproduct formation.

In conclusion, 1-azido-3-(2-methylpropyl)sulfanylpropane (CAS No. 1249700-90-0) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique structural features make it a valuable intermediate for synthesizing complex organic molecules, particularly those relevant to pharmaceuticals and materials science. As research continues to uncover new methodologies for utilizing azide-containing compounds, the importance of intermediates like this one is likely to grow further. The continued exploration of its reactivity patterns and applications will undoubtedly lead to innovative advancements across multiple scientific disciplines.